2-[(4-Phenyldiazenylphenyl)carbamoyl]benzoic acid
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Overview
Description
Synthesis Analysis
The synthesis of benzamide derivatives, which could be related to the compound , has been reported. The reaction was performed through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .Scientific Research Applications
Polymer-Rare Earth Complexes
Research conducted by Gao et al. (2012) explored the preparation and fluorescence emission of polymer-rare earth complexes using aryl carboxylic acid-functionalized polystyrene and Tb(III) ion. These complexes exhibit significant fluorescence emission due to the "Antenna Effect," highlighting their potential in materials science for applications requiring fluorescence, such as in sensing and imaging technologies (Gao, Fang, & Men, 2012).
Environmental Applications
Martinez-Quiroz et al. (2017) demonstrated the use of carbamoyl benzoic acids as innovative agents in the coagulation-flocculation processes of wastewater treatment. This study showed that these compounds could effectively remove hazardous heavy metals like Pb2+, Cu2+, and Hg2+ from wastewater, suggesting a valuable approach to improving water purification methods (Martinez-Quiroz et al., 2017).
Biochemical Sensing and Catalysis
In the realm of biochemistry, Castaño-Cerezo et al. (2020) developed a biosensor for detecting benzoic acid derivatives in Saccharomyces cerevisiae. This biosensor, based on a synthetic construct, demonstrates the ability to detect the in vivo production of p-hydroxybenzoic acid, highlighting its utility in metabolic engineering and synthetic biology applications (Castaño-Cerezo et al., 2020).
Photocatalysis
Meng et al. (2019) reported a visible-light-mediated carboxylation of benzylic C–H bonds with CO2, converting them into 2-arylpropionic acids under metal-free conditions. This study presents a sustainable approach to synthesizing valuable organic compounds, leveraging carbon dioxide as a feedstock and contributing to the field of green chemistry (Meng et al., 2019).
Safety and Hazards
properties
IUPAC Name |
2-[(4-phenyldiazenylphenyl)carbamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3O3/c24-19(17-8-4-5-9-18(17)20(25)26)21-14-10-12-16(13-11-14)23-22-15-6-2-1-3-7-15/h1-13H,(H,21,24)(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVJYWFZLMDJIMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601038507 |
Source
|
Record name | Benzoic acid, 2-[[[4-(2-phenyldiazenyl)phenyl]amino]carbonyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601038507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
99077-38-0 |
Source
|
Record name | Benzoic acid, 2-[[[4-(2-phenyldiazenyl)phenyl]amino]carbonyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601038507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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